Cas no 51618-32-7 (Acetic acid, [(6-nitro-2-benzothiazolyl)thio]-, ethyl ester)
51618-32-7 structure
Product Name:Acetic acid, [(6-nitro-2-benzothiazolyl)thio]-, ethyl ester
CAS No:51618-32-7
MF:C11H10N2O4S2
MW:298.338099956512
CID:361847
PubChem ID:4441770
Update Time:2025-04-19
Acetic acid, [(6-nitro-2-benzothiazolyl)thio]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(6-nitro-2-benzothiazolyl)thio]-, ethyl ester
- ethyl 2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]acetate
- SR-01000518060-1
- HMS619I01
- AKOS017006295
- SR-01000518060
- ChemDiv1_011441
- DTXSID40403339
- 51618-32-7
-
- Inchi: 1S/C11H10N2O4S2/c1-2-17-10(14)6-18-11-12-8-4-3-7(13(15)16)5-9(8)19-11/h3-5H,2,6H2,1H3
- InChI Key: OZWCHYJHGYAPDV-UHFFFAOYSA-N
- SMILES: S1C(=NC2C=CC(=CC1=2)[N+](=O)[O-])SCC(=O)OCC
Computed Properties
- Exact Mass: 298.0083
- Monoisotopic Mass: 298.00819915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 139Ų
Experimental Properties
- PSA: 82.33
Acetic acid, [(6-nitro-2-benzothiazolyl)thio]-, ethyl ester Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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